Cas no 915919-87-8 (1-ethyl-3-methyl-3-piperidinecarboxylic Acid hydrochloride)

• Product Name: 1-ethyl-3-methyl-3-piperidinecarboxylic Acid hydrochloride
• CAS No: 915919-87-8
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 1087002
• PubChem ID: 23389265
• Update Time: 2025-10-29

1-ethyl-3-methyl-3-piperidinecarboxylic Acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-3-methylpiperidine-3-carboxylic acid
• 1-ethyl-3-methyl-piperidine-3-carboxylic acid
• 915919-87-8
• SCHEMBL567749
• AKOS012438147
• 1-ethyl-3-methyl-3-piperidinecarboxylic Acid hydrochloride

• MDL： MFCD08060044
• Inchi： 1S/C9H17NO2/c1-3-10-6-4-5-9(2,7-10)8(11)12/h3-7H2,1-2H3,(H,11,12)
• InChI Key： XRUYERPASDPHOS-UHFFFAOYSA-N
• SMILES： OC(C1(C)CN(CC)CCC1)=O

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 40.5Ų

1-ethyl-3-methyl-3-piperidinecarboxylic Acid hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 1-ethyl-3-methyl-3-piperidinecarboxylic Acid hydrochloride

1-Ethyl-3-methyl-3-piperidinecarboxylic Acid Hydrochloride: A Comprehensive Overview

1-Ethyl-3-methyl-3-piperidinecarboxylic Acid hydrochloride (CAS No. 915919-87-8) is a specialized organic compound that has garnered significant attention in the pharmaceutical and chemical research communities. This compound, often referred to by its abbreviated name EMPC hydrochloride, is a derivative of piperidine, a key structural motif in many bioactive molecules. Its unique chemical properties and potential applications make it a subject of interest for researchers and industry professionals alike.

The molecular structure of 1-Ethyl-3-methyl-3-piperidinecarboxylic Acid hydrochloride features a piperidine ring substituted with ethyl and methyl groups, along with a carboxylic acid functionality. The hydrochloride salt form enhances its solubility and stability, making it more suitable for various applications. This compound is particularly notable for its role as an intermediate in the synthesis of more complex molecules, especially in the development of pharmaceutical agents and specialty chemicals.

One of the most frequently asked questions about EMPC hydrochloride is its solubility and stability under different conditions. Researchers have found that it exhibits good solubility in polar solvents such as water, methanol, and ethanol, which is advantageous for laboratory and industrial processes. Its stability at room temperature makes it a reliable candidate for long-term storage and transportation, addressing a common concern among users.

In recent years, the demand for 1-Ethyl-3-methyl-3-piperidinecarboxylic Acid hydrochloride has increased due to its potential applications in drug discovery and medicinal chemistry. The piperidine scaffold is a common feature in many FDA-approved drugs, and modifications to this core structure can lead to compounds with enhanced bioactivity. As such, EMPC hydrochloride is often used as a building block in the synthesis of novel therapeutic agents, particularly those targeting neurological and cardiovascular diseases.

Another area of interest is the compound's role in asymmetric synthesis and catalysis. The presence of chiral centers in 1-Ethyl-3-methyl-3-piperidinecarboxylic Acid hydrochloride allows it to serve as a precursor for enantioselective reactions, which are critical in the production of optically active pharmaceuticals. This aligns with the growing trend toward green chemistry and sustainable synthesis methods, as researchers seek to minimize waste and improve efficiency.

The market for EMPC hydrochloride is also influenced by advancements in artificial intelligence (AI) and machine learning (ML) in drug discovery. Computational tools are increasingly being used to predict the properties and bioactivity of piperidine derivatives, accelerating the identification of promising candidates. This has led to a surge in searches for piperidine-based compounds and their applications, further highlighting the relevance of 1-Ethyl-3-methyl-3-piperidinecarboxylic Acid hydrochloride in modern research.

Quality control and analytical methods for 1-Ethyl-3-methyl-3-piperidinecarboxylic Acid hydrochloride are another hot topic. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are commonly employed to ensure the purity and identity of the compound. These methods are essential for meeting regulatory standards and ensuring reproducibility in research and manufacturing processes.

In summary, 1-Ethyl-3-methyl-3-piperidinecarboxylic Acid hydrochloride (CAS No. 915919-87-8) is a versatile and valuable compound with broad applications in pharmaceuticals, catalysis, and specialty chemistry. Its unique properties, combined with the growing demand for piperidine derivatives, make it a key player in the field of organic synthesis. As research continues to uncover new uses for this compound, its importance in both academic and industrial settings is expected to grow.